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Compound of Interest

Compound Name: Methyl chlorodifluoroacetate

Cat. No.: B075499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides a detailed overview of the material safety information for

methyl chlorodifluoroacetate (CAS No. 1514-87-0). The following sections summarize its

hazards, safe handling procedures, and emergency protocols, with quantitative data presented

in structured tables and key processes illustrated through diagrams for clarity and ease of use

by laboratory and drug development professionals.

Chemical Identification and Physical Properties
Methyl chlorodifluoroacetate is a colorless liquid with an aromatic odor.[1] It is primarily used

as a laboratory chemical.[2][3] Key identifying information and physical and chemical properties

are summarized in the tables below.
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Identifier Value

Chemical Name Methyl 2-chloro-2,2-difluoroacetate[2][4]

Synonyms
Methyl chlorodifluoroacetate, Acetic acid, 2-

chloro-2,2-difluoro-, methyl ester[4]

CAS Number 1514-87-0[2][4]

Molecular Formula C3H3ClF2O2[1][4]

Molecular Weight 144.50 g/mol [4]

IUPAC Name methyl 2-chloro-2,2-difluoroacetate[4]

Property Value

Appearance Colorless Liquid[1]

Odor Aromatic[1]

Boiling Point/Range 79 - 81 °C / 174.2 - 177.8 °F[1]

Flash Point 19 °C / 66.2 °F (closed cup)[1][5]

pH No information available[1]

Melting Point/Range No data available[1]

Vapor Density No data available[1]

Water Solubility No information available[1]

Autoignition Temperature No data available[1]

Hazard Identification and Classification
Methyl chlorodifluoroacetate is classified as a hazardous chemical under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It poses significant

risks, including flammability, skin corrosion, and serious eye damage.

GHS Classification
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The GHS classification for methyl chlorodifluoroacetate is summarized in the table below.

Hazard Class Hazard Category

Flammable Liquids Category 2[2]

Skin Corrosion/Irritation Category 1B[2]

Serious Eye Damage/Eye Irritation Category 1[2]

Specific target organ toxicity — Single exposure Category 3 (Respiratory system)[2]

The GHS hazard pictograms, signal word, and hazard statements associated with this chemical

are as follows:

Pictograms:

Flame (Flammable)

Corrosion (Skin and eye damage)

Exclamation Mark (Respiratory irritation)

Signal Word: Danger[2][6]

Hazard Statements:

H225: Highly flammable liquid and vapor.[4][6]

H314: Causes severe skin burns and eye damage.[4][6]

H335: May cause respiratory irritation.[7]

The logical flow of the GHS classification based on the inherent properties of methyl
chlorodifluoroacetate is illustrated in the diagram below.
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Physicochemical & Toxicological Properties GHS Hazard Classification

Hazard Communication

Flammable Liquid
Category 2

Causes irreversible skin damage
Skin Corrosion
Category 1B

Causes irreversible eye damage Serious Eye Damage
Category 1

Causes reversible respiratory irritation
STOT - Single Exposure

Category 3

Pictograms:
Flame, Corrosion, Exclamation Mark

Signal Word:
Danger

Hazard Statements:
H225, H314, H335
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Start: Prepare to Handle
Methyl Chlorodifluoroacetate

1. Review SDS and SOPs

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Ensure Proper Ventilation
(Fume Hood)

4. Handle in a Controlled Area
- Avoid ignition sources

- Use non-sparking tools
- Ground equipment

5. Dispense with Care
- Keep containers closed

- Bond and ground metal containers

6. Complete Experimental Work

7. Clean Work Area

8. Dispose of Waste Properly

9. Store Chemical Correctly

End
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Chemical Spill Occurs

1. Assess the Situation
- Is it safe to clean up?

- Is there a fire risk?

2. Alert Personnel & Evacuate Area
(If necessary)

3. Don Appropriate PPE

4. Control Ignition Sources & Ventilate

5. Contain the Spill
(Use absorbent materials)

6. Clean Up Spill Residue

7. Dispose of Waste
(As hazardous waste)

8. Decontaminate Area & Equipment

9. Report the Incident

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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